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Compound of Interest

Compound Name: cis-1,2-Dibenzoylethylene

Cat. No.: B14747115 Get Quote

Introduction

cis-1,2-Dibenzoylethylene, also known as (Z)-1,4-diphenylbut-2-ene-1,4-dione, is a chemical

compound with applications in organic synthesis and materials science.[1] It exists as a

geometric isomer of trans-1,2-Dibenzoylethylene. The two isomers can be interconverted

through photochemical or thermal methods.[1] This document outlines the laboratory protocol

for the synthesis of cis-1,2-Dibenzoylethylene primarily through the photochemical

isomerization of its trans-isomer.

The synthesis of the starting material, trans-1,2-Dibenzoylethylene, can be achieved with good

yields (60-75%) via a Friedel-Crafts reaction between fumaryl chloride and benzene in the

presence of aluminum chloride.[2] The resulting trans-isomer is typically a yellow, crystalline

solid, which can then be converted to the colorless, cis-isomer upon exposure to sunlight.[2]

The reverse transformation from the cis to the trans isomer can be induced by acid or a trace of

iodine.[2]

The photochemical isomerization from the trans to the cis isomer is a common undergraduate

organic chemistry experiment that demonstrates the principles of photochemistry.[3][4] The

reaction proceeds by the absorption of light, which excites the electrons in the pi bond of the

double bond, allowing for rotation and subsequent formation of the cis isomer.[4]
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The following table summarizes the key quantitative data associated with the synthesis and

characterization of cis- and trans-1,2-Dibenzoylethylene.

Parameter
cis-1,2-
Dibenzoylethylene

trans-1,2-
Dibenzoylethylene

Reference

Molecular Formula C₁₆H₁₂O₂ C₁₆H₁₂O₂ [5]

Molecular Weight 236.26 g/mol 236.26 g/mol [5][6]

Appearance Colorless crystals
Yellow

needles/crystals
[2][3][7]

Melting Point ~132°C ~109-112°C [1][7]

UV-Vis λmax
260 nm (in 95%

ethanol)

269 nm (in 95%

ethanol)
[3]

Yield (Isomerization) 65-80% recovery N/A [3]

Yield (Friedel-Crafts) N/A 60-75%

Experimental Protocols
Protocol 1: Photochemical Isomerization of trans- to cis-
1,2-Dibenzoylethylene
This protocol details the conversion of the trans isomer to the cis isomer using sunlight.

Materials:

trans-1,2-Dibenzoylethylene

95% Ethanol

13 x 100 mm test tube with cork

Hirsch funnel and filter flask

Stirring rod
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Heating apparatus (e.g., steam bath or hot plate)

Ice bath

Procedure:

Dissolve 100 mg of trans-1,2-dibenzoylethylene in 5.0 mL of 95% ethanol in a test tube.

Gentle heating and stirring may be required to fully dissolve the solid.[3]

After the solid has dissolved, allow the solution to cool to room temperature.

Securely cork the test tube and place it in a location where it will receive direct sunlight for a

period of 1 to 7 days.[3] The solution will transition from yellow to colorless as the trans

isomer converts to the cis isomer.[7]

After the exposure period, cool the test tube in an ice bath to facilitate crystallization of the

product.[7]

Isolate the colorless crystals of cis-1,2-Dibenzoylethylene by vacuum filtration using a

Hirsch funnel.[3][7]

Wash the crystals with a small amount of cold 95% ethanol.

Allow the crystals to dry completely before weighing to determine the yield.

Monitoring the Reaction: The extent of isomerization can be monitored using thin-layer

chromatography (TLC).[3] Samples of the mother liquor can be spotted on a silica gel TLC

plate and developed with a suitable solvent such as methylene chloride. The spots can be

visualized under UV light.[3] Due to differences in polarity, the cis and trans isomers will have

different Rf values.[8][9]

Protocol 2: Synthesis of trans-1,2-Dibenzoylethylene
(Starting Material)
This protocol describes the synthesis of the starting material via a Friedel-Crafts acylation.

Materials:
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Fumaryl chloride

Benzene

Aluminum chloride (finely powdered)

Carbon disulfide (optional, as a diluent)

Ice

Sodium carbonate solution

Apparatus for mechanical stirring and reflux

Procedure:

In a flask equipped with a mechanical stirrer and a reflux condenser, prepare a mixture of 31

g of finely powdered aluminum chloride and 250 cc of benzene.[2]

Slowly add 18 g of fumaryl chloride to the stirred mixture.[2]

Continue stirring the mixture at room temperature for 1 hour.[2]

Decompose the reaction mixture by carefully pouring it onto ice.[2]

Separate the benzene layer and wash it with a sodium carbonate solution, followed by water.

Dry the benzene layer over an anhydrous drying agent (e.g., magnesium sulfate).

Evaporate the benzene to obtain the crude trans-1,2-Dibenzoylethylene.

Recrystallize the crude product from alcohol to obtain pure, pale yellow needles of trans-1,2-

Dibenzoylethylene.[2]

Diagrams
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Synthesis of trans-1,2-Dibenzoylethylene

Photochemical Isomerization to cis-1,2-Dibenzoylethylene

Mix Benzene and AlCl3

Add Fumaryl Chloride

Stir at Room Temperature

Decompose with Ice

Separate and Wash Benzene Layer

Dry and Evaporate Benzene

Recrystallize from Alcohol

trans-1,2-Dibenzoylethylene

Dissolve trans-isomer in 95% Ethanol

Starting Material

Expose to Sunlight (1-7 days)

Cool in Ice Bath

Isolate Crystals via Vacuum Filtration

cis-1,2-Dibenzoylethylene

Click to download full resolution via product page

Caption: Experimental workflow for the synthesis of cis-1,2-Dibenzoylethylene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Buy cis-1,2-Dibenzoylethylene | 959-27-3 [smolecule.com]

2. 2024.sci-hub.se [2024.sci-hub.se]

3. pubs.acs.org [pubs.acs.org]

4. youtube.com [youtube.com]

5. cis-1,2-Dibenzoylethylene | C16H12O2 | CID 1549518 - PubChem
[pubchem.ncbi.nlm.nih.gov]

6. trans-1,4-Diphenyl-2-butene-1,4-dione | C16H12O2 | CID 735960 - PubChem
[pubchem.ncbi.nlm.nih.gov]

7. dept.harpercollege.edu [dept.harpercollege.edu]

8. homework.study.com [homework.study.com]

9. Solved Organic lab photochemical isomerization of an | Chegg.com [chegg.com]

To cite this document: BenchChem. [Application Notes: Laboratory Synthesis of cis-1,2-
Dibenzoylethylene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14747115#laboratory-synthesis-of-cis-1-2-
dibenzoylethylene-protocol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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